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Compound of Interest

Compound Name: Ethylene glycol diacetate

Cat. No.: B7770166

Proper disposal of ethylene glycol diacetate is critical for ensuring laboratory safety and
environmental protection. As a combustible liquid that can be harmful to aquatic organisms, it
requires a structured disposal plan that adheres to hazardous waste regulations.[1][2] This
guide provides detailed, step-by-step procedures for researchers, scientists, and drug
development professionals to manage and dispose of ethylene glycol diacetate waste safely
and in compliance with regulations.

Immediate Safety and Handling Protocols

Before handling ethylene glycol diacetate, it is essential to be aware of its properties and the
necessary safety precautions. The substance is a combustible liquid and should be kept away
from heat, sparks, open flames, and hot surfaces.[1][3]

Personal Protective Equipment (PPE): Proper PPE is mandatory to prevent skin and eye
contact. This includes:

o Eye/Face Protection: Wear tightly sealing safety goggles.[4]

o Skin Protection: Use impervious gloves (such as nitrile or natural rubber), a chemical-
resistant apron, and antistatic boots.[1][5]

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator.[4]
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Handling and Storage:
e Handle the chemical in a well-ventilated area.[4]
o Store containers in a dry, cool, and well-ventilated place, keeping them tightly closed.[5]

e Avoid contact with incompatible materials such as strong oxidizing agents, strong acids,
strong bases, and strong reducing agents.[1][5]

» All equipment used when handling the product must be grounded to prevent static discharge.

[2]

Ethylene Glycol Diacetate Properties and Safety
Data

For quick reference, the following table summarizes key quantitative data for ethylene glycol

diacetate.
Property Value Source
Molecular Formula CeH1004 [5]
CAS Number 111-55-7 [1]
Physical State Colorless Liquid [4]
Boiling Point 186-187 °C (367-369 °F) [4]
Flash Point 88 °C (191 °F) [4]
Lower/Upper Explosion Limit 1.6% / 8.4% (by volume) [4]
Oral Toxicity (LD50 Rat) 6.86 g/kg [4]
Aquatic Toxicity (LC50) 20 ppm /96 hr (Bluegll [4]

Sunfish)

Spill Response Protocol
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In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and
environmental contamination.

Eliminate Ignition Sources: Immediately remove all sources of ignition, such as sparks, open
flames, and hot surfaces, from the area.[2]

e Ensure Ventilation: Make sure the area is well-ventilated.[1]

» Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[4] Do not allow the
chemical to enter surface water or the sanitary sewer system.[1][3]

o Absorb the Spill: Use an inert material (e.g., dry sand or earth) to absorb the spill. Sweep or
shovel the absorbed material into a suitable, labeled container for disposal.[1][3]

e Dispose of Cleanup Materials: All materials used for cleanup, including absorbent materials
and contaminated PPE, must be treated as hazardous waste and disposed of accordingly.[6]

Step-by-Step Disposal Procedure

Ethylene glycol diacetate must be disposed of as hazardous waste.[1] Disposal through
sewer systems or as regular trash is prohibited.[3][7] The following procedure outlines the
required steps, adhering to regulations like the Resource Conservation and Recovery Act
(RCRA) in the United States.[8][9]

Step 1: Waste Identification and Classification The first step is to identify the material as a
hazardous waste.[10] Any unused ethylene glycol diacetate that is no longer needed, or any
material contaminated with it (e.g., from a spill), is considered waste.[6] Due to its combustible
nature and potential environmental hazards, it must be managed as hazardous waste.[1][11]

Step 2: Waste Accumulation and Segregation

o Use Compatible Containers: Collect ethylene glycol diacetate waste in a container that is
chemically compatible, in good condition, and has a secure, leak-proof closure.[7][12] Plastic
containers are often preferred.[12]

o Proper Labeling: As soon as waste accumulation begins, label the container clearly. The
label must include the words "Hazardous Waste" and a detailed description of the contents.
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[12][13]
e Segregation: Store the waste container separately from incompatible materials.[7]

o Satellite Accumulation: Store the waste in a designated Satellite Accumulation Area at or
near the point of generation.[12] Keep the container closed at all times except when adding
waste.[6]

Step 3: Arrange for Disposal

e Contact EHRS/EHS: Contact your institution's Environmental Health and Safety (EHRS or
EHS) office to schedule a pickup for the hazardous waste.[12]

» Approved Disposal Facility: The waste must be disposed of at an approved waste disposal
plant, which typically involves industrial incineration.[1][3] Chemical waste generators must
consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[1]

o Manifesting: For transport off-site, a hazardous waste manifest is required to track the waste
from the generation point to its final disposal facility.[10]

Step 4: Empty Container Disposal Empty containers that held ethylene glycol diacetate must
be managed properly.

o Triple Rinsing: An empty container that held an acutely hazardous waste must be triple-
rinsed with a suitable solvent (like water) before it can be disposed of as regular trash.[6]

o Deface Labels: All chemical labels must be defaced or removed from the empty, rinsed
container.[6]

o Final Disposal: The cap should be removed, and the container can then be disposed of as
regular trash.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
ethylene glycol diacetate waste in a laboratory setting.
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Caption: Workflow for the safe disposal of ethylene glycol diacetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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